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Compound of Interest

Compound Name:
1-(2-Amino-6-chloropyrimidin-4-

yl)piperidin-3-ol

CAS No.: 1386832-48-9

Cat. No.: B1520469

Get Quote

Q: My compound inhibits a broad range of unrelated kinases. Is it a "master key" inhibitor?

A: Likely not. It is more probable that you are observing Pan-Assay Interference (PAINS) or

colloidal aggregation. True promiscuity usually follows structural homology (e.g., inhibiting

multiple TKs). Random inhibition across distinct families (e.g., TKs, Ser/Thr, Lipids) suggests

the compound is forming aggregates that sequester enzyme, or it is interfering with the

detection signal.

The Diagnostic: Detergent-Based Aggregation Counter-Screen Aggregators are sensitive to

non-ionic detergents. If your IC50 shifts significantly (potency decreases) in the presence of

detergent, the compound is likely an aggregator.

Protocol: Detergent Sensitivity Assay

Objective: Distinguish specific binding from colloidal aggregation.

Reagents: Triton X-100 (freshly prepared 0.1% and 0.01% stocks), Kinase Buffer, Target

Kinase, ATP, Substrate.
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Step-by-Step Workflow:

Prepare Two Assay Buffers:

*Buffer A (
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[https://www.benchchem.com/product/b1520469/docs#module-1-the-fake-off-targets-
biochemical-artifacts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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